Cas no 1841119-32-1 ((1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine)

• Product Name: (1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• CAS No: 1841119-32-1
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 5263196
• Update Time: 2025-05-24

(1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• (1R)-1-(1-Propan-2-yltriazol-4-yl)ethanamine

• Inchi： 1S/C7H14N4/c1-5(2)11-4-7(6(3)8)9-10-11/h4-6H,8H2,1-3H3/t6-/m1/s1
• InChI Key： PLACVJNEVHWHIO-ZCFIWIBFSA-N
• SMILES： N1(C=C([C@@H](C)N)N=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• XLogP3: -0.3
• Topological Polar Surface Area: 56.7

Additional information on (1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

Comprehensive Overview of (1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine (CAS No. 1841119-32-1)

The compound (1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine (CAS No. 1841119-32-1) is a chiral amine derivative featuring a 1,2,3-triazole ring, a structural motif widely recognized for its versatility in medicinal chemistry and material science. This molecule has garnered significant attention due to its potential applications in drug discovery, agrochemicals, and functional materials. Researchers are particularly interested in its stereospecific properties, which play a critical role in enantioselective synthesis and biological activity.

In recent years, the demand for triazole-containing compounds has surged, driven by their utility in click chemistry and bioorthogonal reactions. The propan-2-yl substituent in this molecule enhances its lipophilicity, making it a candidate for optimizing pharmacokinetic profiles in drug development. With the rise of AI-driven drug design and high-throughput screening, compounds like (1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine are increasingly explored for their binding affinities to therapeutic targets, such as enzymes and receptors.

The synthesis of CAS No. 1841119-32-1 typically involves azide-alkyne cycloaddition, a cornerstone of click chemistry, followed by chiral resolution to isolate the desired (1R)-enantiomer. This method aligns with the growing trend toward sustainable chemistry, as it often employs catalytic processes with minimal waste generation. The compound's amine functional group further allows for derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies.

From an industrial perspective, (1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine is valued for its role in developing crop protection agents and pharmaceutical intermediates. Its stability under physiological conditions makes it suitable for prodrug formulations, a hot topic in precision medicine. Additionally, the triazole ring's hydrogen-bonding capacity contributes to its use in supramolecular chemistry, where it aids in designing self-assembling materials.

As the scientific community focuses on green chemistry and molecular diversity, this compound exemplifies how tailored functional groups can address challenges in drug delivery and catalysis. Its CAS registry number (1841119-32-1) serves as a unique identifier in global databases, facilitating collaboration across disciplines. Future research may explore its neuroprotective or antiviral potential, aligning with current trends in tackling global health crises.